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Compound of Interest

Compound Name: 4-Bromo-2-methylpyridin-3-amine

Cat. No.: B141327 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-Bromo-2-methylpyridin-3-amine. Adherence to these

procedures is essential for ensuring personal safety and proper disposal.

Chemical Identifier:

Name: 4-Bromo-2-methylpyridin-3-amine

Synonyms: 4-bromo-2-methyl-3-pyridinamine

CAS Number: 126325-48-2

Molecular Formula: C₆H₇BrN₂

Molecular Weight: 187.04 g/mol

Hazard Identification and Personal Protective
Equipment
4-Bromo-2-methylpyridin-3-amine is a hazardous chemical that requires careful handling in a

well-ventilated area to avoid exposure.[1] It is crucial to prevent contact with skin and eyes, as

well as to avoid the formation and inhalation of dust and aerosols.[1] Like many aromatic

amines, it should be handled with caution due to potential toxicity.[2][3]
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Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).

Hand Protection
Chemical-impermeable gloves (e.g., nitrile or

neoprene rubber).[1][4]

Body Protection
A fully-buttoned lab coat or fire/flame-resistant

and impervious clothing.

Respiratory Protection
In case of insufficient ventilation or dust

formation, use a full-face respirator.[5]

First Aid Measures
Immediate medical attention is necessary in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration and seek

immediate medical attention.[1] Do not use

mouth-to-mouth resuscitation if the chemical

was ingested or inhaled.[1]

Skin Contact

Immediately remove contaminated clothing.[1]

Wash the affected area with soap and plenty of

water.[1] Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water.[1] Do not induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1]
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Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.

Handling:

Work in a well-ventilated place, preferably within a certified laboratory chemical fume hood.

[1][4]

Wear suitable protective clothing, including gloves and eye protection.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep away from foodstuff containers and incompatible materials.[1]

Accidental Release and Disposal Plan
In the event of a spill, immediate and appropriate action must be taken to contain and clean up

the material safely.

Spill Response:

Evacuate: Keep people away from and upwind of the spill/leak.[1]

Ventilate: Ensure adequate ventilation.[1]

Eliminate Ignition Sources: Remove all sources of ignition.[1] Use spark-proof tools and

explosion-proof equipment.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methyl-3-pyridinamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the

chemical enter drains.[1]

Clean-up: Collect the material and arrange for disposal.[1] Adhered or collected material

should be promptly disposed of in accordance with appropriate laws and regulations.[1]

Disposal:

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.

The chemical should be kept in suitable, closed containers for disposal.[1]

Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[1] Alternatively, puncture the packaging to make it unusable and dispose of it

in a sanitary landfill.[1]

Experimental Workflow for Safe Handling
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Workflow for Handling 4-Bromo-2-methylpyridin-3-amine

Preparation

Handling

Cleanup and Disposal

Emergency Response

Don Personal Protective Equipment (PPE)

Set up in a Ventilated Fume Hood

Gather All Necessary Materials

Weigh the Chemical

Proceed to Handling

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

After Experiment

Segregate and Label Waste

Dispose of Waste According to Protocol

Spill Occurs

Evacuate Area

Notify Supervisor

Follow Spill Cleanup Protocol

Personal Exposure

Administer First Aid

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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